Cas no 2580236-55-9 (2-{1-(benzyloxy)carbonyl-3-ethenylazetidin-3-yl}acetic acid)
2-{1-(benzyloxy)carbonyl-3-ethenylazetidin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2580236-55-9
- EN300-27732841
- 2-{1-[(benzyloxy)carbonyl]-3-ethenylazetidin-3-yl}acetic acid
- 2-{1-(benzyloxy)carbonyl-3-ethenylazetidin-3-yl}acetic acid
-
- MDL: MFCD33519656
- Inchi: 1S/C15H17NO4/c1-2-15(8-13(17)18)10-16(11-15)14(19)20-9-12-6-4-3-5-7-12/h2-7H,1,8-11H2,(H,17,18)
- InChI Key: LHXSLDGLQKWEAW-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1CC(C=C)(CC(=O)O)C1)=O
Computed Properties
- Exact Mass: 275.11575802g/mol
- Monoisotopic Mass: 275.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 66.8Ų
2-{1-(benzyloxy)carbonyl-3-ethenylazetidin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27732841-0.05g |
2-{1-[(benzyloxy)carbonyl]-3-ethenylazetidin-3-yl}acetic acid |
2580236-55-9 | 95.0% | 0.05g |
$1188.0 | 2025-03-19 | |
| Enamine | EN300-27732841-0.1g |
2-{1-[(benzyloxy)carbonyl]-3-ethenylazetidin-3-yl}acetic acid |
2580236-55-9 | 95.0% | 0.1g |
$1244.0 | 2025-03-19 | |
| Enamine | EN300-27732841-0.25g |
2-{1-[(benzyloxy)carbonyl]-3-ethenylazetidin-3-yl}acetic acid |
2580236-55-9 | 95.0% | 0.25g |
$1300.0 | 2025-03-19 | |
| Enamine | EN300-27732841-0.5g |
2-{1-[(benzyloxy)carbonyl]-3-ethenylazetidin-3-yl}acetic acid |
2580236-55-9 | 95.0% | 0.5g |
$1357.0 | 2025-03-19 | |
| Enamine | EN300-27732841-1.0g |
2-{1-[(benzyloxy)carbonyl]-3-ethenylazetidin-3-yl}acetic acid |
2580236-55-9 | 95.0% | 1.0g |
$1414.0 | 2025-03-19 | |
| Enamine | EN300-27732841-2.5g |
2-{1-[(benzyloxy)carbonyl]-3-ethenylazetidin-3-yl}acetic acid |
2580236-55-9 | 95.0% | 2.5g |
$2771.0 | 2025-03-19 | |
| Enamine | EN300-27732841-5.0g |
2-{1-[(benzyloxy)carbonyl]-3-ethenylazetidin-3-yl}acetic acid |
2580236-55-9 | 95.0% | 5.0g |
$4102.0 | 2025-03-19 | |
| Enamine | EN300-27732841-10.0g |
2-{1-[(benzyloxy)carbonyl]-3-ethenylazetidin-3-yl}acetic acid |
2580236-55-9 | 95.0% | 10.0g |
$6082.0 | 2025-03-19 | |
| Enamine | EN300-27732841-1g |
2-{1-[(benzyloxy)carbonyl]-3-ethenylazetidin-3-yl}acetic acid |
2580236-55-9 | 1g |
$1414.0 | 2023-09-10 | ||
| Enamine | EN300-27732841-5g |
2-{1-[(benzyloxy)carbonyl]-3-ethenylazetidin-3-yl}acetic acid |
2580236-55-9 | 5g |
$4102.0 | 2023-09-10 |
2-{1-(benzyloxy)carbonyl-3-ethenylazetidin-3-yl}acetic acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 2-{1-(benzyloxy)carbonyl-3-ethenylazetidin-3-yl}acetic acid
Introduction to 2-{1-(benzyloxy)carbonyl-3-ethenylazetidin-3-yl}acetic acid (CAS No. 2580236-55-9)
2-{1-(benzyloxy)carbonyl-3-ethenylazetidin-3-yl}acetic acid, identified by the CAS number 2580236-55-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of azetidine derivatives, which are heterocyclic structures known for their versatile applications in drug development. The presence of both carbamate and acetic acid functional groups, along with an ethenyl side chain, makes this molecule a promising candidate for further exploration in medicinal chemistry.
The structural features of 2-{1-(benzyloxy)carbonyl-3-ethenylazetidin-3-yl}acetic acid contribute to its potential utility in various biochemical pathways. The benzyloxy carbonyl group (Boc) is commonly employed in peptide synthesis as an protecting group for amino acids, ensuring stability during synthetic processes. Meanwhile, the azetidine ring introduces a rigid, cyclic framework that can mimic natural bioactive scaffolds, enhancing binding affinity to biological targets. The ethenyl substituent adds another layer of structural complexity, which may influence the compound's pharmacokinetic properties and metabolic stability.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Azetidine derivatives, in particular, have been studied for their role in modulating enzyme activity and interacting with biological receptors. For instance, modifications of the azetidine core have led to the discovery of compounds with anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 2-{1-(benzyloxy)carbonyl-3-ethenylazetidin-3-yl}acetic acid suggests that it may exhibit similar bioactivities, making it a valuable scaffold for further derivatization and optimization.
The synthesis of 2-{1-(benzyloxy)carbonyl-3-ethenylazetidin-3-yl}acetic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the Boc group necessitates careful handling to prevent unwanted side reactions, while the formation of the azetidine ring typically involves cyclization reactions under controlled temperatures and inert atmospheres. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their incorporation into drug discovery programs.
One of the most compelling aspects of this compound is its potential as a building block for drug candidates. The combination of structural rigidity provided by the azetidine ring and functional versatility from the acetic acid and Boc groups allows for diverse chemical modifications. Researchers can introduce additional substituents or alter existing ones to fine-tune pharmacological properties such as solubility, bioavailability, and target specificity. This flexibility makes 2-{1-(benzyloxy)carbonyl-3-ethenylazetidin-3-yl}acetic acid an attractive candidate for high-throughput screening campaigns aimed at identifying novel therapeutic agents.
Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. For example, modifications of azetidine derivatives have shown promise in inhibiting kinases involved in cancer progression or enzymes implicated in inflammatory diseases. The presence of both carbamate and acetic acid functionalities in 2-{1-(benzyloxy)carbonyl-3-ethenylazetidin-3-yl}acetic acid positions it as a potential lead compound for developing small-molecule inhibitors with high selectivity and efficacy.
The pharmacokinetic profile of a compound is critical to its clinical success, and structural features can significantly influence absorption, distribution, metabolism, and excretion (ADME) properties. The ethenyl side chain in 2-{1-(benzyloxy)carbonyl-3-ethenylazetidin-3-yl}acetic acid may affect its lipophilicity and solubility profile, which are key determinants of drug bioavailability. Computational modeling techniques have been increasingly employed to predict ADME properties early in the drug discovery process, allowing researchers to prioritize candidates with optimal pharmacokinetic profiles.
In conclusion,2-{1-(benzyloxy)carbonyl-3-ethenylazetidin-3-y}acetic acid (CAS No. 2580236–55–9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for designing novel bioactive molecules with therapeutic applications across multiple disease areas. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound will likely play an important role in future drug development efforts.
2580236-55-9 (2-{1-(benzyloxy)carbonyl-3-ethenylazetidin-3-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)